Cas no 152537-01-4 (3-Azetidineethanol, 1-(diphenylmethyl)-)

• Product Name: 3-Azetidineethanol, 1-(diphenylmethyl)-
• CAS No: 152537-01-4
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• CID: 1326071
• PubChem ID: 53440890
• Update Time: 2025-04-20

3-Azetidineethanol, 1-(diphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Azetidineethanol, 1-(diphenylmethyl)-
• 1-(diphenylmethyl)-3-Azetidineethanol
• 2-(1-BENZHYDRYLAZETIDIN-3-YL)ETHANOL
• SKEIRLKAIDSGFG-UHFFFAOYSA-N
• DTXSID80702893
• 152537-01-4
• 2-[1-(Diphenylmethyl)azetidin-3-yl]ethan-1-ol
• DA-21075
• SCHEMBL71274
• 1-Benzhydryl-3-(2-hydroxyethyl)azetidine
• 2-(1-Benzhydryl-azetidin-3-yl)-ethanol

• Inchi： 1S/C18H21NO/c20-12-11-15-13-19(14-15)18(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-10,15,18,20H,11-14H2
• InChI Key： SKEIRLKAIDSGFG-UHFFFAOYSA-N
• SMILES： OCCC1CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 267.16243
• Monoisotopic Mass: 267.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47